2-Bromo-6-(3,3-ethylenedioxypyrrolidine-1-yl)pyridine

• Molecular Formula: C11H13BrN2O2
• Molecular Weight: 285.14 g/mol
• IUPAC Name: 7-(6-bromopyridin-2-yl)-1,4-dioxa-7-azaspiro[4.4]nonane
• InChI: InChI=1S/C11H13BrN2O2/c12-9-2-1-3-10(13-9)14-5-4-11(8-14)15-6-7-16-11/h1-3H,4-8H2
• InChI Key: TVALVYBABGZOLY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC12OCCO2)C3=NC(=CC=C3)Br

Description

2-Bromo-6-(3,3-ethylenedioxypyrrolidine-1-yl)pyridine is a useful research compound. Its molecular formula is C11H13BrN2O2 and its molecular weight is 285.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Then, to a solution of 2.8 ml of oxalyl chloride in 100 ml of dichloromethane were added dropwise 4.6 ml of dimethyl sulfoxide in a dry ice-acetone bath while stirring, a solution of 5.9 g of the 2-bromo-6-(3-hydroxypyrrolidin-1-yl)pyridine in 50 ml of dichloromethane and finally 17 ml of triethylamine, and the temperature was returned to room temperature over 1 hour. The reaction mixture was washed with water and brine, dried over anhydrous magnesium sulfate and concentrated. To the residue were added 50 ml of toluene, 7 ml of ethylene glycol and a catalytic amount of p-toluenesulfonic acid monohydrate, followed by heating under reflux for 3 hours while removing water. After cooling, it was washed with a saturated aqueous sodium hydrogen carbonate solution and brine, dried over anhydrous magnesium sulfate and concentrated. The residue was subjected to silica gel column chromatography with 5–7% ethyl acetate/hexane, to give 6.3 g of the title compound.